Cas no 2247849-69-8 (1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-one hydrate)
2247849-69-8 structure
Product Name:1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-one hydrate
CAS No:2247849-69-8
MF:C7H5BrF3NO2
MW:272.019311666489
CID:5684886
PubChem ID:154731371
Update Time:2024-11-07
1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-one hydrate Chemical and Physical Properties
Names and Identifiers
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- 2247849-69-8
- 1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-one hydrate
- 1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethanone;hydrate
- 184661
- 1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-one hydrate
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- Inchi: 1S/C7H3BrF3NO.H2O/c8-4-1-2-12-5(3-4)6(13)7(9,10)11;/h1-3H;1H2
- InChI Key: ABIGYTIONMVXNQ-UHFFFAOYSA-N
- SMILES: BrC1C=CN=C(C=1)C(C(F)(F)F)=O.O
Computed Properties
- Exact Mass: 270.94558g/mol
- Monoisotopic Mass: 270.94558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31Ų
1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-one hydrate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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